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Compound of Interest

Compound Name: N-Butyldiethanolamine

Cat. No.: B085499

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

N-Butyldiethanolamine (NBDEA), a tertiary amine with the chemical formula CsH19aNOz2, is a
versatile chemical intermediate with a growing portfolio of applications in advanced materials
science, catalysis, and the pharmaceutical industry. Its unique bifunctional nature, possessing
both a tertiary amine and two primary hydroxyl groups, makes it a valuable building block for
the synthesis of a diverse range of complex molecules and functional materials. This technical
guide provides a comprehensive overview of the core properties of NBDEA and explores its
potential in cutting-edge research areas, complete with experimental protocols and data to
facilitate further investigation.

Core Chemical and Physical Properties

N-Butyldiethanolamine is a colorless to light yellow, viscous liquid that is miscible with water.
[1] Its chemical structure and key properties are summarized in the tables below, providing a
foundation for its application in various chemical syntheses and formulations.

Table 1: General and Chemical Properties of N-Butyldiethanolamine
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Property Value Reference(s)

2-[butyl(2-
IUPAC Name , [2]
hydroxyethyl)amino]ethanol

BDEA, N,N-Bis(2-
Synonyms _ [1]
hydroxyethyl)butylamine

CAS Number 102-79-4 [2]
Molecular Formula CsH19aNO:2 [2]
Molecular Weight 161.24 g/mol [2]
SMILES CCCCN(cco)cco [2]

GVNHOISKXMSMPX-
INChl Key [2]
UHFFFAOYSA-N

Table 2: Physicochemical Data of N-Butyldiethanolamine

Property Value Reference(s)

Colorless to light yellow
Appearance ] o [1][3]
viscous liquid

Melting Point -70 °C [4]
Boiling Point 273-275 °C at 741 mmHg [4]
Density 0.986 g/mL at 25 °C [4]
Vapor Pressure 1 mmHg at 25 °C [4]
Refractive Index (n20/D) 1.463 [4]
Flash Point 129.5 °C (closed cup) [4]
Water Solubility Miscible [1]

Table 3: Safety and Toxicity Data of N-Butyldiethanolamine
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Parameter Value Reference(s)
H318 (Causes serious eye

GHS Hazard Statements [4]
damage)

Acute Oral Toxicity (LD50, rat) 4250 mg/kg [5]

Skin Irritation Causes skin irritation [5]

Eye Irritation Causes severe eye irritation [5]

Potential Research Areas and Applications

The unique chemical structure of NBDEA opens up a wide array of research and development
opportunities. This section delves into some of the most promising areas, providing insights into
their mechanisms and future potential.

Coordination Chemistry and Catalysis

As a tridentate ligand, N-butyldiethanolamine readily forms stable complexes with a variety of
metal ions, including transition metals and lanthanides.[6][7] These metal complexes have
shown significant potential as catalysts in various organic transformations.

A notable application is in the field of oxidation catalysis. Copper(ll) complexes of NBDEA have
been demonstrated to be effective catalyst precursors for the mild peroxidative oxidation of
cyclohexane to cyclohexanol and cyclohexanone.[8] This reaction is of significant industrial
importance for the production of precursors for nylon. The proposed catalytic cycle involves the
formation of a copper-peroxo intermediate that facilitates the oxidation of the alkane.

Future research in this area could focus on:

» Asymmetric Catalysis: The synthesis of chiral NBDEA derivatives as ligands for
enantioselective catalytic reactions.

» Novel Catalytic Reactions: Exploring the catalytic activity of NBDEA-metal complexes in
other important organic transformations, such as C-C coupling reactions, hydrogenations,
and polymerizations.
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e Mechanistic Studies: In-depth mechanistic investigations to optimize catalyst performance

and selectivity.
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Workflow for the synthesis and catalytic testing of NBDEA-metal complexes.
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Polymer Chemistry: Building Blocks for Functional
Materials

The two hydroxyl groups of NBDEA make it an excellent monomer or chain extender for the
synthesis of various polymers, most notably polyurethanes.[9] By reacting with diisocyanates,
NBDEA can be incorporated into the polymer backbone, imparting specific properties to the
resulting material.

Waterborne polyurethanes based on N-tert-butyldiethanolamine, a structurally similar
compound, have been shown to be effective corrosion inhibitors.[10] This suggests that
NBDEA-based polyurethanes could also exhibit similar or enhanced properties. The tertiary
amine group within the polymer chain can play a crucial role in the corrosion inhibition
mechanism by adsorbing onto the metal surface and forming a protective layer.

Potential research directions in this area include:

o Biodegradable Polyurethanes: The development of biodegradable polyurethanes for
biomedical applications, such as tissue engineering scaffolds and drug delivery systems.[11]
[12]

e Smart Polymers: The synthesis of stimuli-responsive polyurethanes that change their
properties in response to external stimuli like pH, temperature, or light.

e High-Performance Coatings: The formulation of NBDEA-based polyurethane coatings with
enhanced durability, chemical resistance, and anti-corrosion properties.
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Proposed mechanism of corrosion inhibition by NBDEA-based polyurethanes.

Drug Development and Medicinal Chemistry

While direct applications of NBDEA as a therapeutic agent are not established, its
diethanolamine scaffold is a recurring motif in a variety of biologically active molecules. This

suggests that NBDEA can serve as a valuable starting material or intermediate in the synthesis
of novel drug candidates.

Recent research has highlighted the potential of diethanolamine derivatives in several
therapeutic areas:

» Antimicrobial Agents: Diethanolamine-based amino acid derivatives have been synthesized

and show potential as antimicrobial agents, addressing the growing concern of antibiotic
resistance.[1]
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e Immunostimulatory Agents: Diethanolamine-containing lipid A mimics have been developed
as potential ligands for Toll-like receptor 4 (TLR4), playing a role in modulating the innate
immune response.[2][3] This has implications for the development of new vaccine adjuvants

and immunotherapies.

e Anticancer Agents: Some studies have explored the anticancer activity of N-

alkyldiethanolamine derivatives.[13]

The synthesis of these bioactive molecules often involves multi-step processes where the
diethanolamine core provides a versatile platform for introducing various functional groups to
tune the molecule's pharmacological properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. finechem-mirea.ru [finechem-mirea.ru]

o 2. fishersci.com [fishersci.com]

o 3. N-Butyldiethanolamine | CBH19NO?2 | CID 7620 - PubChem [pubchem.ncbi.nlm.nih.gov]
o 4. researchgate.net [researchgate.net]

e 5. Improving the immunostimulatory potency of diethanolamine-containing lipid A mimics -
PubMed [pubmed.ncbi.nlm.nih.gov]

e 6. mdpi.com [mdpi.com]
e 7. N-Methyldiethanolamine | C5H1302N | CID 7767 - PubChem [pubchem.ncbi.nlm.nih.gov]

» 8. Synthesis and immunostimulatory activity of diethanolamine-containing lipid A mimics -
RSC Advances (RSC Publishing) [pubs.rsc.org]

e 9. researchgate.net [researchgate.net]

e 10. Synthesis of diethanolamine-based amino acid derivatives with symmetric and
asymmetric radicals in their hydrophobic domain and potential antimicrobial activity | Korotkin
| Fine Chemical Technologies [finechem-mirea.ru]

e 11. researchgate.net [researchgate.net]
e 12. researchgate.net [researchgate.net]
o 13. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [N-Butyldiethanolamine: A Versatile Scaffold for
Innovative Research and Development]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085499#potential-research-areas-involving-n-
butyldiethanolamine]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b085499?utm_src=pdf-body-img
https://www.benchchem.com/product/b085499?utm_src=pdf-custom-synthesis
https://www.finechem-mirea.ru/jour/article/download/1799/1829
https://www.fishersci.com/store/msds?partNumber=AC154360010&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/N-Butyldiethanolamine
https://www.researchgate.net/figure/Reaction-mechanism-for-the-oxidation-of-cyclohexane-catalyzed-by-CuCl-2-AC_fig2_283525806
https://pubmed.ncbi.nlm.nih.gov/23490149/
https://pubmed.ncbi.nlm.nih.gov/23490149/
https://www.mdpi.com/2076-3417/10/9/3196
https://pubchem.ncbi.nlm.nih.gov/compound/N-Methyldiethanolamine
https://pubs.rsc.org/en/content/articlelanding/2012/ra/c2ra01149b
https://pubs.rsc.org/en/content/articlelanding/2012/ra/c2ra01149b
https://www.researchgate.net/figure/Experimental-setup-for-electrochemical-experiments-BLC_fig1_304531452
https://www.finechem-mirea.ru/jour/article/view/1799
https://www.finechem-mirea.ru/jour/article/view/1799
https://www.finechem-mirea.ru/jour/article/view/1799
https://www.researchgate.net/figure/Shows-the-electrochemical-experimental-set-up-for-corrosion-experiment-15_fig1_234017763
https://www.researchgate.net/publication/24189569_Mono-_di-_and_polynuclear_copperII_compounds_derived_from_N-butyldiethanolamine_Structural_features_magnetism_and_catalytic_activity_for_the_mild_peroxidative_oxidation_of_cyclohexane
https://www.researchgate.net/figure/In-vitro-testing-expressed-as-growth-inhibition-of-cancer-cell-lines-for-compounds-7b-d-f_tbl1_270285877
https://www.benchchem.com/product/b085499#potential-research-areas-involving-n-butyldiethanolamine
https://www.benchchem.com/product/b085499#potential-research-areas-involving-n-butyldiethanolamine
https://www.benchchem.com/product/b085499#potential-research-areas-involving-n-butyldiethanolamine
https://www.benchchem.com/product/b085499#potential-research-areas-involving-n-butyldiethanolamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085499?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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